Cas no 873378-43-9 (5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 873378-43-9
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 5842870
• PubChem ID: 91966328
• Update Time: 2025-06-28

5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[3,5]biisoxazolyl-3-carboxylic acid
• [3,5'-Biisoxazole]-3'-carboxylic acid, 5-methyl-
• 5-(5-Methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1869301
• 873378-43-9
• 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C8H6N2O4/c1-4-2-5(9-13-4)7-3-6(8(11)12)10-14-7/h2-3H,1H3,(H,11,12)
• InChI Key： DUEOHFYGZHMNRJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2ON=C(C(O)=O)C=2)=N1

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Melting Point: 203 °C(Solv: water (7732-18-5))
• Boiling Point: 486.0±45.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Additional information on 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 873378-43-9)

5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 873378-43-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole and oxazoline families, featuring a unique structural framework that makes it a promising candidate for various biological applications. The presence of a methyl group at the 5-position of the oxazole ring and the carboxylic acid functionality at the 3-position of the oxazole moiety contributes to its distinct chemical properties and reactivity.

The structure of 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid is characterized by a fused ring system consisting of an oxazole ring linked to another oxazole ring through a methylene bridge. This configuration introduces multiple sites for functionalization, making it a versatile scaffold for drug discovery. The carboxylic acid group at the 3-position of the second oxazole ring further enhances its potential as an intermediate in synthesizing more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The oxazole core is particularly well-studied for its role in antimicrobial, anti-inflammatory, and anticancer agents. The introduction of substituents such as the methyl group in 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid can modulate its pharmacological properties, leading to enhanced efficacy or selectivity.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The methyl-substituted oxazole ring appears to play a crucial role in determining its binding affinity and specificity to these targets.

The synthesis of 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Recent advancements in computational chemistry have also contributed to the understanding of the pharmacokinetic properties of this compound. Molecular modeling techniques allow researchers to predict how 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid interacts with biological targets at the molecular level. These insights are invaluable for designing analogs with improved pharmacological profiles.

The biological activity of this compound has been investigated in several preclinical models. Studies have shown that it can modulate pathways associated with inflammation and cell proliferation. The carboxylic acid group may participate in hydrogen bonding interactions with biomolecules, enhancing binding affinity. Additionally, the electronic properties of the methyl-substituted oxazole ring could influence its ability to penetrate cell membranes and reach intracellular targets.

In conclusion, 5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 873378-43-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of heterocyclic chemistry in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain a focal point in medicinal chemistry investigations.